Cas no 21554-71-2 (Dihydrogenistein)

• Product Name: Dihydrogenistein
• CAS No: 21554-71-2
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 1011467
• PubChem ID: 9838356
• Update Time: 2025-04-20

Dihydrogenistein Chemical and Physical Properties

Names and Identifiers

• Dihydrogenistein
• UNII-5G1514R22R
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)chroman-4-one
• NS00116430
• 21554-71-2
• DB-297188
• 4',5,7-Trihydroxyisoflavan-4-one
• Q27116235
• CHEBI:34707
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-3-(4-hydroxyphenyl)-
• CHEMBL209856
• UQGVUYNHDKMLSE-UHFFFAOYSA-N
• 2,3-dihydro-5,7-dihydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• SCHEMBL678189
• 4',5,7-trihydroxy-Isoflavanone
• Oprea1_192406
• 5,7-Dihydroxy-3-(4-hydroxyphenyl)-2,3-dihydro-4H-chromen-4-one
• 5,7-dihydroxy-3-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
• 5,7-dihydroxy-3-(4-hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
• 5,7,4'-trihydroxyisoflavanone
• DTXSID80904153
• 5G1514R22R
• 4',5,7-trihydroxyisoflavanone

• Inchi： 1S/C15H12O5/c16-9-3-1-8(2-4-9)11-7-20-13-6-10(17)5-12(18)14(13)15(11)19/h1-6,11,16-18H,7H2
• InChI Key： UQGVUYNHDKMLSE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(C2C=CC(=CC=2)O)C1)=O)O)O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanones